Cas no 2229510-03-4 (2-(2-chloro-3,6-difluorophenoxy)acetic acid)

• Product Name: 2-(2-chloro-3,6-difluorophenoxy)acetic acid
• CAS No: 2229510-03-4
• MF: C₈H₅ClF₂O₃
• MW: 222.573308706284
• CID: 6174136
• PubChem ID: 165838113
• Update Time: 2025-06-23

2-(2-chloro-3,6-difluorophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3,6-difluorophenoxy)acetic acid
• EN300-1993676
• 2229510-03-4

• Inchi： 1S/C8H5ClF2O3/c9-7-4(10)1-2-5(11)8(7)14-3-6(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： CXJGCOGXULTXEF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1OCC(=O)O)F)F

Computed Properties

• Exact Mass: 221.9895280g/mol
• Monoisotopic Mass: 221.9895280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-chloro-3,6-difluorophenoxy)acetic acid

Introduction to 2-(2-chloro-3,6-difluorophenoxy)acetic acid (CAS No. 2229510-03-4)

2-(2-chloro-3,6-difluorophenoxy)acetic acid, identified by the chemical compound code CAS No. 2229510-03-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of acetic acid derivatives, characterized by its unique structural motifs that include a chloro and difluoro substituent on a phenyl ring, further functionalized by an acetoxy group at the 2-position. The presence of these halogen atoms and the acetoxy moiety imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 2-(2-chloro-3,6-difluorophenoxy)acetic acid consists of a benzene ring substituted with two fluorine atoms at the 3- and 6-positions, a chlorine atom at the 2-position, and an acetoxy group attached to the 2-position of the ring. This specific arrangement of substituents influences its reactivity and interaction with biological targets, making it a promising candidate for further derivatization and development into novel therapeutic agents.

In recent years, there has been growing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. The chloro and difluoro groups in 2-(2-chloro-3,6-difluorophenoxy)acetic acid contribute to its ability to form strong hydrogen bonds and π-stacking interactions with biological targets, which is crucial for drug design. These properties have been leveraged in the development of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 2-(2-chloro-3,6-difluorophenoxy)acetic acid is its potential as a building block for more complex drug candidates. Researchers have utilized this compound in the synthesis of kinase inhibitors, which are pivotal in treating cancers by inhibiting aberrant signaling pathways. The halogenated aromatic core provides a scaffold that can be modified to optimize pharmacokinetic properties such as solubility, bioavailability, and selectivity. For instance, studies have demonstrated that derivatives of this compound exhibit potent activity against tyrosine kinases, which are overexpressed in many solid tumors.

The pharmaceutical industry has increasingly focused on developing next-generation drugs with improved efficacy and reduced side effects. The structural features of 2-(2-chloro-3,6-difluorophenoxy)acetic acid, particularly its halogen-rich aromatic system, make it an attractive candidate for further exploration. Researchers are investigating its role in modulating enzyme activity and receptor binding, which could lead to breakthroughs in treating conditions such as autoimmune diseases and metabolic disorders.

Moreover, the synthetic pathways for producing 2-(2-chloro-3,6-difluorophenoxy)acetic acid have been refined to ensure high yield and purity. Advances in organic synthesis techniques have enabled the efficient preparation of this compound using palladium-catalyzed cross-coupling reactions and other transition-metal-catalyzed processes. These methods not only enhance production efficiency but also allow for greater flexibility in modifying the structure of the compound for tailored biological activity.

In academic research circles, 2-(2-chloro-3,6-difluorophenoxy)acetic acid has been employed as a key intermediate in exploring novel chemical entities (NCEs). Its versatility in serving as a precursor for more complex molecules has led to several patents being filed for derivatives with enhanced pharmacological profiles. For example, researchers have synthesized analogs that exhibit improved binding affinity to specific protein targets while maintaining favorable pharmacokinetic properties.

The growing body of literature on halogenated phenyl acetic acids underscores their significance in drug discovery. Studies have highlighted how modifications at the positions of chlorine and fluorine can dramatically alter the biological activity of these compounds. This underscores the importance of careful structural optimization when designing new drugs based on such scaffolds.

As computational chemistry plays an increasingly pivotal role in drug design, virtual screening methods have been employed to identify potential hits derived from 2-(2-chloro-3,6-difluorophenoxy)acetic acid. These computational approaches allow researchers to predict how different structural modifications will affect biological activity before conducting costly wet-lab experiments. This integration of computational tools with traditional synthetic chemistry has accelerated the drug discovery process significantly.

The future prospects for 2-(2-chloro-3,6-difluorophenoxy)acetic acid are bright, with ongoing research exploring its potential applications beyond oncology. Emerging evidence suggests that this compound may also be useful in developing treatments for neurological disorders by interacting with specific neurotransmitter receptors. The ability to fine-tune its structure makes it a versatile tool for medicinal chemists seeking to address unmet medical needs.

In conclusion,CAS No 2229510-03-4, refers to a specialized organic compound known as chloro-difluoro-phenoxy acetic acid, which has emerged as a critical intermediate in pharmaceutical research. Its unique structural features—comprising halogenated aromatic rings and functional groups like acetoxy—make it an invaluable asset for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound,its significance is likely to grow further, driving innovation across multiple therapeutic areas.